Cas no 715-48-0 (6-METHYL-4-NITROQUINOLINE-1-OXIDE)

• Product Name: 6-METHYL-4-NITROQUINOLINE-1-OXIDE
• CAS No: 715-48-0
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 976547
• PubChem ID: 91483
• Update Time: 2025-04-19

6-METHYL-4-NITROQUINOLINE-1-OXIDE Chemical and Physical Properties

Names and Identifiers

• 6-METHYL-4-NITROQUINOLINE-1-OXIDE
• 6-methyl-4-nitro-1-oxidoquinolin-1-ium
• 6-Methyl-4-nitroquinoline 1-oxide
• quinoline, 6-methyl-4-nitro-, 1-oxide
• DTXSID20221715
• CHEMBL3244945
• 715-48-0
• SCHEMBL3341802

• Inchi： 1S/C10H8N2O3/c1-7-2-3-9-8(6-7)10(12(14)15)4-5-11(9)13/h2-6H,1H3
• InChI Key： VJJJEAZZHWTTED-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(=C2C=C(C)C=CC=12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.05354
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.3244 (rough estimate)
• Boiling Point: 342.67°C (rough estimate)
• Refractive Index: 1.5910 (estimate)
• PSA: 70.08